Cas no 2308471-97-6 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-2-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-2-carboxylic acid
• CAS No: 2308471-97-6
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6235664
• PubChem ID: 165562995
• Update Time: 2025-10-29

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-2-carboxylic acid
• 2308471-97-6
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidine-2-carboxylic acid
• EN300-1574111

• Inchi： 1S/C24H26N2O5/c1-2-15(13-22(27)26-12-11-21(26)23(28)29)25-24(30)31-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,2,11-14H2,1H3,(H,25,30)(H,28,29)/t15-,21?/m1/s1
• InChI Key： ODTHCILWYBOMHE-RBFZIWAESA-N
• SMILES： O(C(N[C@H](CC)CC(N1CCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-2-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-2-carboxylic Acid (CAS No. 2308471-97-6)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-2-carboxylic acid, identified by its CAS number 2308471-97-6, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug development and molecular biology research.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a fluoren-9-yl moiety and a methoxycarbonyl group. These features contribute to its unique chemical and biological properties, making it a valuable candidate for further investigation in medicinal chemistry. The presence of an azetidine ring further enhances its potential as a building block for more complex pharmacological entities.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity and efficacy. 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-2-carboxylic acid has emerged as a compound of interest due to its ability to interact with biological targets in a manner that could lead to therapeutic benefits. Its structural features suggest potential applications in the treatment of various diseases, including those involving inflammation, cancer, and neurological disorders.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the fluoren-9-yl group, which is known for its stability and solubility properties, with the methoxycarbonyl group, which can enhance binding affinity, creates a molecule that is well-suited for further derivatization. This flexibility allows researchers to modify the compound in various ways to optimize its pharmacological properties.

The azetidine ring in the molecule also plays a crucial role in its biological activity. Azetidine derivatives have been shown to exhibit a range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of the azetidine ring in this compound, particularly the (3R) stereochemistry, may contribute to its unique interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have begun to explore the potential applications of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-2-carboxylic acid in various therapeutic contexts. For instance, researchers have investigated its potential as an inhibitor of certain enzymes that are involved in cancer progression. The compound's ability to interact with these enzymes could lead to the development of new anticancer drugs that are more effective and have fewer side effects than existing treatments.

In addition to its potential as an anticancer agent, this compound has also shown promise in other areas. For example, it has been studied for its potential role in modulating inflammatory responses. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting inflammatory pathways, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-2-carboxylic acid could help to reduce symptoms and improve patient outcomes.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, including the introduction of the methoxycarbonyl group and the installation of the azetidine ring. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

The use of advanced analytical techniques has been crucial in characterizing this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its structure and properties. These studies have helped researchers to understand how the compound interacts with biological targets and how it can be modified for improved efficacy.

In conclusion, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-2-carboxylic acid (CAS No. 2308471-97-6) is a promising compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features make it an attractive candidate for further investigation in drug development and molecular biology research. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the fight against various diseases.